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Compound of Interest

Compound Name: 1-Chloro-1-methylcyclopentane

Cat. No.: B8640889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloro-1-methylcyclopentane is a versatile cyclic alkyl halide that serves as a valuable

building block in organic synthesis. Its tertiary chloride structure dictates its reactivity, making it

a precursor for a variety of functionalized cyclopentyl moieties through nucleophilic substitution,

elimination, and organometallic reactions. These reactions are fundamental in the construction

of more complex molecules, including those with potential applications in materials science and

pharmaceutical development. This document provides detailed application notes and

experimental protocols for key synthetic transformations involving 1-Chloro-1-
methylcyclopentane.

Physicochemical Data
Property Value

Molecular Formula C₆H₁₁Cl

Molecular Weight 118.60 g/mol

CAS Number 6196-85-6

Appearance Pale yellow liquid

Solubility
Soluble in most organic solvents (e.g., pentane,

chloroform, DCM)
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Applications in Organic Synthesis
1-Chloro-1-methylcyclopentane is a key intermediate for the introduction of the 1-

methylcyclopentyl group into organic molecules. Its primary applications lie in nucleophilic

substitution and elimination reactions, as well as in the formation of organometallic reagents.

Nucleophilic Substitution (Sₙ1) Reactions
Due to the stable tertiary carbocation intermediate formed upon chloride departure, 1-Chloro-
1-methylcyclopentane readily undergoes Sₙ1 reactions. A prime example is its hydrolysis to

1-methylcyclopentanol.[1]

Reaction Scheme:

1-Chloro-1-methylcyclopentane 1-Methylcyclopentyl
Carbocation

- Cl⁻ 1-Methylcyclopentanol+ H₂O, - H⁺

H₂O

HCl

Click to download full resolution via product page

Caption: Sₙ1 hydrolysis of 1-Chloro-1-methylcyclopentane.

Experimental Protocol: Synthesis of 1-Methylcyclopentanol

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 1-Chloro-1-methylcyclopentane (5.93 g, 0.05 mol) to a mixture of

water (25 mL) and acetone (25 mL) to aid solubility.

Reaction Conditions: Heat the mixture to reflux (approximately 70-80 °C) and maintain for 2

hours. Monitor the reaction progress by thin-layer chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

solution with a saturated sodium bicarbonate solution.

Extraction: Extract the aqueous mixture with diethyl ether (3 x 30 mL).

Drying and Evaporation: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by distillation to yield pure 1-

methylcyclopentanol.

Quantitative Data:
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100.16 5.01 85-95

Elimination (E1/E2) Reactions
When treated with a strong, non-nucleophilic base, 1-Chloro-1-methylcyclopentane
undergoes elimination to form alkenes. The major product is typically the more substituted

alkene, in accordance with Zaitsev's rule.[2] For instance, reaction with potassium hydroxide in

ethanol yields 1-methylcyclopentene as the major product.[1]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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